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Compound of Interest

Compound Name: 4-Propylaniline

Cat. No.: B1194406

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Propylaniline, a substituted aromatic amine, serves as a versatile intermediate in the
synthesis of a range of organic compounds, including pharmaceuticals and dyes. However, its
structural similarity to other anilines, a class of chemicals with well-documented toxicities,
necessitates a thorough understanding of its toxicological profile. This technical guide provides
a comprehensive overview of the known hazards and toxicological data for 4-propylaniline,
compiled to support risk assessment and safe handling in research and development settings.
The information presented herein is based on available literature and safety data sheets, with a
focus on providing a clear and concise summary for the scientific community.

Physicochemical Properties

A foundational understanding of the physicochemical properties of 4-propylaniline is essential
for predicting its environmental fate, toxicokinetics, and potential for exposure.
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Property Value Reference
CAS Number 2696-84-6 [1]
Molecular Formula CoH13N [1]
Molecular Weight 135.21 g/mol [1]
Appearance Colorless to pale yellow liquid [2]
Boiling Point 224-226 °C [3]
Density 0.919 g/mL at 25 °C [4]
Refractive Index n20/D 1.543 [4]

- Insoluble in water; soluble in
Solubility ] [2]
organic solvents

Toxicological Profile

The toxicological profile of 4-propylaniline is summarized in the following sections, covering
acute toxicity, irritation, and genotoxicity. Data on chronic, reproductive, and developmental
toxicity are largely unavailable in the public domain.

Acute Toxicity

Acute toxicity data provides insights into the potential for harm from short-term exposure. 4-
Propylaniline is classified as harmful by oral, dermal, and inhalation routes of exposure.
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. . Classificati
Endpoint Route Species Value Reference
on
Category 4
Data not .
LD50 Oral ) - (Harmful if [11[5]
available
swallowed)
Category 4
Data not (Harmful in
LD50 Dermal ) - ) [11[5]
available contact with
skin)
Category 4
] Data not ]
LC50 Inhalation ) - (Harmful if [1][5]
available )
inhaled)

Note: While specific LD50/LC50 values for 4-propylaniline are not readily available in the
reviewed literature, its classification as a Category 4 substance for acute toxicity indicates a
moderate level of acute hazard.[1][5]

Skin and Eye Irritation

4-Propylaniline is a known irritant to the skin and eyes.

Endpoint Result Classification Reference
Skin Irritation Causes skin irritation Category 2 [1][5]
o Causes serious eye
Eye Irritation o Category 2 [11[5]
irritation

Respiratory Tract Irritation

Inhalation of 4-propylaniline vapors or aerosols may cause irritation to the respiratory system.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Propylaniline
https://pubmed.ncbi.nlm.nih.gov/9617632/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Propylaniline
https://pubmed.ncbi.nlm.nih.gov/9617632/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Propylaniline
https://pubmed.ncbi.nlm.nih.gov/9617632/
https://www.benchchem.com/product/b1194406?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Propylaniline
https://pubmed.ncbi.nlm.nih.gov/9617632/
https://www.benchchem.com/product/b1194406?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Propylaniline
https://pubmed.ncbi.nlm.nih.gov/9617632/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Propylaniline
https://pubmed.ncbi.nlm.nih.gov/9617632/
https://www.benchchem.com/product/b1194406?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Endpoint Result Classification Reference
Specific Target Organ )
o _ May cause respiratory
Toxicity (Single T Category 3 [1][5]
Irritation
Exposure)
Genotoxicity

Genotoxicity data is crucial for assessing the potential of a substance to cause genetic
mutations, which can be a precursor to cancer. 4-Propylaniline has tested positive in the
bacterial reverse mutation assay (Ames test), indicating mutagenic potential.[6]

Metabolic

Assay System L Result Reference
Activation

Bacterial

Reverse Salmonella ] ) -
With and without ~ Positive [6]

Mutation (Ames) typhimurium
Test

The positive result in the Ames test suggests that 4-propylaniline can induce point mutations
in bacteria.[6] This is a significant finding, as many aromatic amines that are positive in this

assay are also carcinogenic.

Carcinogenicity, Reproductive and Developmental
Toxicity

There is currently a lack of publicly available data on the carcinogenicity, reproductive, and
developmental toxicity of 4-propylaniline. However, the genotoxic potential and the known
carcinogenicity of other aromatic amines warrant a cautious approach.

Mechanisms of Toxicity

The toxicity of aromatic amines, including 4-propylaniline, is often linked to their metabolic
activation into reactive electrophilic species.
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Metabolic Activation

The primary route of metabolic activation for aromatic amines involves N-oxidation by

cytochrome P450 enzymes in the liver. This process can lead to the formation of N-

hydroxyarylamines, which can be further converted to highly reactive nitrenium ions. These

reactive intermediates can covalently bind to cellular macromolecules such as DNA and

proteins, leading to cellular damage and initiating carcinogenic processes.

4-Propylaniline

Cytochrome P450
N-oxidation

Phase | Metabolism

Esterification &

N-hydroxy-4-propylaniline [—1eterolysis

Nitrenium ion

Covalent Binding

Cellular Damage

Covalent Bindin DNA Adducts 4% Genotoxicity & Carcinogenicity

i Protein Adducts Cellular Dysfunction
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Prepare bacterial strains
(e.g., Salmonella typhimurium)

Prepare S9 mix
(for metabolic activation)

Expose bacteria to 4-propylaniline
(with and without S9 mix)

'

Plate on minimal agar

'

Incubate for 48-72 hours

'

Count revertant colonies

Assess mutagenic potential
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Animal Acclimatization
(e.g., Rats)

Daily Oral Dosing
(28 days, multiple dose groups)

:

Daily Clinical Observations
(Body weight, food/water intake)

:

Hematology & Clinical Chemistry
(End of study)

'

Gross Necropsy & Histopathology

Determine NOAEL/LOAEL
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Dosing of parental animals
(males and females)

Mating Period

/

Gestation & Lactation Observe parental animals for
(Females continue dosing) toxicity & reproductive performance

N\

Observe offspring for viability,
growth, and development

Identify potential reproductive &
developmental hazards
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Dosing of pregnant animals
(during organogenesis)

Observe dams for toxicity

'

Caesarean section
(prior to term)

N

Examine uterine contents Examine fetuses for external,
(implantations, resorptions) visceral, & skeletal abnormalities

Identify potential teratogenic effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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